Cas no 1361541-53-8 (2'-(Difluoromethyl)-4'-methoxy-2,4,6-trichlorobiphenyl)

• Product Name: 2'-(Difluoromethyl)-4'-methoxy-2,4,6-trichlorobiphenyl
• CAS No: 1361541-53-8
• MF: C₁₄H₉Cl₃F₂O
• MW: 337.576468229294
• CID: 4999409
• Update Time: 2025-11-06

2'-(Difluoromethyl)-4'-methoxy-2,4,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-4'-methoxy-2,4,6-trichlorobiphenyl

• Inchi： 1S/C14H9Cl3F2O/c1-20-8-2-3-9(10(6-8)14(18)19)13-11(16)4-7(15)5-12(13)17/h2-6,14H,1H3
• InChI Key： BYMWCMFOKGGDEM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=CC=1C(F)F)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 6
• Topological Polar Surface Area: 9.2

Additional information on 2'-(Difluoromethyl)-4'-methoxy-2,4,6-trichlorobiphenyl

Recent Advances in the Study of 2'-(Difluoromethyl)-4'-methoxy-2,4,6-trichlorobiphenyl (CAS: 1361541-53-8)

The compound 2'-(Difluoromethyl)-4'-methoxy-2,4,6-trichlorobiphenyl (CAS: 1361541-53-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique difluoromethyl and methoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified its ability to interact with certain cellular receptors, leading to potential applications in the treatment of inflammatory diseases and cancer. The presence of the difluoromethyl group is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability, making it a favorable candidate for oral administration.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis of 2'-(Difluoromethyl)-4'-methoxy-2,4,6-trichlorobiphenyl was optimized to achieve higher yields and purity. The researchers employed a palladium-catalyzed cross-coupling reaction, which proved to be highly efficient for introducing the difluoromethyl group. This methodological advancement not only facilitates large-scale production but also ensures the reproducibility of the compound for further preclinical studies.

Pharmacological evaluations have revealed that the compound exhibits potent anti-inflammatory effects in vitro and in vivo. In a murine model of rheumatoid arthritis, administration of 2'-(Difluoromethyl)-4'-methoxy-2,4,6-trichlorobiphenyl significantly reduced joint inflammation and cartilage degradation. These findings suggest its potential as a novel therapeutic agent for autoimmune disorders. Additionally, preliminary data indicate that the compound may also possess anti-proliferative properties against certain cancer cell lines, warranting further investigation into its oncological applications.

Despite these promising results, challenges remain in the development of 2'-(Difluoromethyl)-4'-methoxy-2,4,6-trichlorobiphenyl as a therapeutic agent. Issues such as potential toxicity and off-target effects need to be addressed through comprehensive safety profiling. Future research directions include structure-activity relationship (SAR) studies to optimize its pharmacological profile and the exploration of its synergistic effects with existing drugs.

In conclusion, 2'-(Difluoromethyl)-4'-methoxy-2,4,6-trichlorobiphenyl (CAS: 1361541-53-8) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling subject for further study. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.